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Compound of Interest

Compound Name: Sodium aluminum hydride

Cat. No.: B089126

For Researchers, Scientists, and Drug Development Professionals

Sodium aluminum hydride (NaAlH4), also known as sodium alanate, is a powerful reducing
agent and a significant material in the field of hydrogen storage.[1][2][3] This technical guide
provides a comprehensive overview of its core properties, experimental protocols, and key
reaction pathways to support its application in research and development.

Physicochemical Properties

Sodium aluminum hydride is a white to light gray crystalline solid.[4][5] It is a complex metal
hydride composed of sodium cations (Na*) and tetrahedral aluminohydride anions (AlHa™).[1]
The material is highly sensitive to moisture and air, reacting violently with water.[1][2][6][7]

Table 1: Physical and Chemical Properties of Sodium Aluminum Hydride
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Property Value References

Molecular Formula NaAlHa [1112]

Molar Mass 54.003 g/mol [1][8]112][6]
White to light gray crystalline

Appearance ] gntgray ety [1112][5]
solid/powder

Density 1.24 g/cm3 [11121171
Decomposes, does not melt.

) ] Onset of decomposition at

Melting Point [11[8][2]
178-185 °C (352-365 °F; 451-
458 K)
Soluble in tetrahydrofuran
(THF) (16 g/100 mL). Insoluble

N in diethyl ether and
Solubility [1][2][6]

hydrocarbons. Reacts with
water, alcohols, and carboxylic

acids.

Crystal Structure

Trigonal (isostructural with
CaWOa)

[1]

Hydrogen Capacity

7.4 wt% (theoretical maximum)

[1]

Stability and Reactivity

Sodium aluminum hydride is a thermodynamically stable compound under dry, inert

conditions but is highly reactive with protic solvents and atmospheric moisture.[1][2][4][7] It is

stable in dry air at room temperature.[6]

¢ Reaction with Water: It reacts violently and exothermically with water, producing sodium

hydroxide, aluminum hydroxide, and flammable hydrogen gas.[1] The heat of this reaction
can be sufficient to ignite the evolved hydrogen.[7] NaAlHa + 4H20 - NaOH + Al(OH)s +

4H2[1]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.evitachem.com/product/evt-296427
https://en.wikipedia.org/wiki/Sodium_aluminium_hydride
https://www.evitachem.com/product/evt-296427
https://www.sciencemadness.org/smwiki/index.php/Sodium_aluminium_hydride
https://en.wikipedia.org/wiki/Sodium_aluminium_hydride
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-aluminum-hydride
https://www.evitachem.com/product/evt-296427
https://en.wikipedia.org/wiki/Sodium_aluminium_hydride
https://www.americanelements.com/sodium-aluminum-hydride-13770-96-2
https://www.evitachem.com/product/evt-296427
https://en.wikipedia.org/wiki/Sodium_aluminium_hydride
https://cameochemicals.noaa.gov/chemical/1470
https://www.evitachem.com/product/evt-296427
https://www.sciencemadness.org/smwiki/index.php/Sodium_aluminium_hydride
https://en.wikipedia.org/wiki/Sodium_aluminium_hydride
https://www.evitachem.com/product/evt-296427
https://en.wikipedia.org/wiki/Sodium_aluminium_hydride
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-aluminum-hydride
https://www.evitachem.com/product/evt-296427
https://www.evitachem.com/product/evt-296427
https://www.benchchem.com/product/b089126?utm_src=pdf-body
https://www.evitachem.com/product/evt-296427
https://en.wikipedia.org/wiki/Sodium_aluminium_hydride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7853087.htm
https://cameochemicals.noaa.gov/chemical/1470
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-aluminum-hydride
https://www.evitachem.com/product/evt-296427
https://cameochemicals.noaa.gov/chemical/1470
https://www.evitachem.com/product/evt-296427
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Thermal Decomposition: Upon heating, NaAlH4 undergoes a two-step decomposition,
releasing hydrogen gas. This property is central to its use in hydrogen storage applications.
[1][2] The decomposition is reversible, particularly in the presence of a titanium catalyst.[1]

o Step 1: 3NaAlHs — NasAlHe + 2Al + 3H2
o Step 2: NasAlHe — 3NaH + Al + 1.5H2

e Reducing Agent: NaAlHa4 is a potent reducing agent, comparable in reactivity to lithium
aluminum hydride (LiAIH4).[2][4][9] It is capable of reducing a wide range of organic
functional groups.[1][9][10][11]

Experimental Protocols
3.1. Synthesis of Sodium Aluminum Hydride
Several methods for the synthesis of NaAlH4 have been developed:

 Direct Synthesis from Elements: This industrial method involves the reaction of elemental
sodium and aluminum with hydrogen gas at high temperature (200 °C) and pressure in the
presence of a triethylaluminium catalyst.[2] Na + Al + 2H2 — NaAlHa4[2]

e Reaction of Sodium Hydride with Aluminum Halides: A common laboratory-scale synthesis
involves the reaction of sodium hydride (NaH) with aluminum chloride (AICI3) in a suitable
solvent like tetrahydrofuran (THF).[3][6] 4NaH + AICIz - NaAlH4 + 3NaCl

3.2. Handling and Storage

Due to its reactivity, NaAlH4 must be handled under an inert atmosphere (e.g., nitrogen or
argon) in a glovebox or using Schlenk techniques.[12] It should be stored in tightly sealed
containers in a cool, dry, and well-ventilated area, away from sources of ignition, water, and
oxidizing agents.[8][13]

3.3. Characterization

Standard analytical techniques are employed to characterize NaAlHa:
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o X-ray Diffraction (XRD): Used to determine the crystal structure and phase purity of the
material.

» Fourier-Transform Infrared Spectroscopy (FTIR): To identify the Al-H stretching and bending
vibrations characteristic of the AlH4~ anion.

o Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): To study the
thermal decomposition behavior and determine decomposition temperatures and hydrogen
release characteristics.

Key Signaling Pathways and Workflows
4.1. Thermal Decomposition Pathway for Hydrogen Release
The thermal decomposition of sodium aluminum hydride is a critical process for its

application in hydrogen storage. The following diagram illustrates the two-step decomposition
process.

Step 1
(3.7 wt% H: release

Heat (>185°C)

Aluminum + Hydrogen

Sodium Aluminum Hydride (2Al + 3H2)

(NaAlHa)

Step 2
Heat T S (1.85 wt% H: release Aluminum + Hydrogen
— Sodlli;\‘naH);dnde (Al + 1.58)

Sodium Aluminum Hexahydride
(NasAlHs)

Click to download full resolution via product page
Caption: Thermal decomposition pathway of Sodium Aluminum Hydride.
4.2. Reduction of Organic Functional Groups

Sodium aluminum hydride is a versatile reducing agent in organic synthesis. The diagram
below shows its reaction with various functional groups.
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Caption: Reduction of various organic functional groups by NaAlHa.

Safety and Hazards

Sodium aluminum hydride is classified as a water-reactive, flammable, and corrosive solid.[8]

[7]

« Flammability: It is highly flammable and may ignite spontaneously in moist air or upon
contact with water.[4][7] Fires should be extinguished with dry chemical powder, sand, or
soda ash; water must never be used.[7][13]

o Health Hazards: It is corrosive and can cause severe burns to the skin and eyes.[8]
Inhalation of dust can irritate the respiratory tract.

o Reactivity Hazards: It reacts violently with oxidizing agents, acids, alcohols, and other protic
compounds.[4][14]

Appropriate personal protective equipment (PPE), including flame-retardant laboratory coats,
chemical-resistant gloves, and safety goggles, must be worn when handling this compound.
[12][13] All work should be conducted in a chemical fume hood or glovebox.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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